(S)-2-Amino-5-(1-amino-2,2,2-trifluoro-ethyl)-4-fluoro-benzoic acid

Specification

• Molecular Formula: C9H8F4N2O2
• Molecular Weight: 252.17 g/mol
• IUPAC Name: 2-amino-5-[(1S)-1-amino-2,2,2-trifluoroethyl]-4-fluorobenzoic acid
• Standard InChI: InChI=1S/C9H8F4N2O2/c10-5-2-6(14)4(8(16)17)1-3(5)7(15)9(11,12)13/h1-2,7H,14-15H2,(H,16,17)/t7-/m0/s1
• Standard InChI Key: LHACKWDOTMXCME-ZETCQYMHSA-N
• Isomeric SMILES: C1=C(C(=CC(=C1C(=O)O)N)F)[C@@H](C(F)(F)F)N
• Canonical SMILES: C1=C(C(=CC(=C1C(=O)O)N)F)C(C(F)(F)F)N

Introduction

(S)-2-Amino-5-(1-amino-2,2,2-trifluoro-ethyl)-4-fluoro-benzoic acid is a complex organic compound with a molecular formula of C9H8F4N2O2 and a molecular weight of 252.17 g/mol. This compound is part of a broader class of fluorinated organic compounds, which are known for their diverse applications in pharmaceuticals, materials science, and other fields.

Synthesis and Preparation

While specific synthesis methods for (S)-2-Amino-5-(1-amino-2,2,2-trifluoro-ethyl)-4-fluoro-benzoic acid are not detailed in the available literature, compounds with similar structures often involve multi-step reactions including coupling reactions and fluorination steps. For example, compounds with trifluoroethyl groups can be synthesized using methods involving trifluoroacetic acid derivatives.

Related Compounds

The (R)-2-Amino-5-(1-amino-2,2,2-trifluoro-ethyl)-4-fluoro-benzoic acid is a stereoisomer of the compound , differing only in the stereochemistry at the chiral center. Both compounds share similar chemical properties but may exhibit different biological activities due to their stereochemical differences.